N-(4-bromophenyl)-2-{1-ethyl-6-[(furan-2-yl)methyl]-3-methyl-5,7-dioxo-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[1-ethyl-6-(furan-2-ylmethyl)-3-methyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C21H20BrN5O4/c1-3-27-19-18(13(2)24-27)25(12-17(28)23-15-8-6-14(22)7-9-15)21(30)26(20(19)29)11-16-5-4-10-31-16/h4-10H,3,11-12H2,1-2H3,(H,23,28)
• InChI Key: DDFGWSUUBXJQIH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N(C(=O)N(C2=O)CC3=CC=CO3)CC(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C21H20BrN5O4
• Molecular Weight: 486.3 g/mol
• CAS No.: 1215761-65-1

Description

N-(4-bromophenyl)-2-{1-ethyl-6-[(furan-2-yl)methyl]-3-methyl-5,7-dioxo-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamide is a useful research compound. Its molecular formula is C21H20BrN5O4 and its molecular weight is 486.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 485.06987 g/mol and the complexity rating of the compound is 701. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

AKOS021671732, also known as F3411-4191 or N-(4-bromophenyl)-2-{1-ethyl-6-[(furan-2-yl)methyl]-3-methyl-5,7-dioxo-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidin-4-yl}acetamide, is a voltage-dependent anion channel (VDAC) inhibitor . VDACs are integral membrane proteins that serve as a major pathway for the movement of ions and metabolites across the mitochondrial outer membrane .

Mode of Action

AKOS021671732 interacts with VDACs and reduces their conductance . In HEK-293 cells, it has been shown to inhibit selenium-induced VDAC oligomerization . This interaction with VDACs and the resulting changes in their function play a crucial role in the compound’s mode of action .

Biochemical Pathways

Given its role as a vdac inhibitor, it likely impacts pathways involving mitochondrial function and apoptosis

Result of Action

AKOS021671732 inhibits VDAC oligomerization, cytochrome C release from mitochondria, and apoptosis in HEK-293 cells . It also prevents glucotoxicity-mediated overexpression of VDAC1 in INS-1 cells . These molecular and cellular effects are the direct result of AKOS021671732’s action.